4-(Trichloromethyl)pyridin-2-amine

• CAS No.: 106204-02-8
• Molecular Formula: C6H5Cl3N2
• Molecular Weight: 211.5 g/mol
• IUPAC Name: 4-(trichloromethyl)pyridin-2-amine
• InChI: InChI=1S/C6H5Cl3N2/c7-6(8,9)4-1-2-11-5(10)3-4/h1-3H,(H2,10,11)
• InChI Key: PMPFKKHAWYLYNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(Cl)(Cl)Cl)N

Description

4-(Trichloromethyl)pyridin-2-amine is a pyridine derivative characterized by a trichloromethyl (-CCl₃) substituent at the 4-position and an amino (-NH₂) group at the 2-position of the pyridine ring.

Comparison with Similar Compounds

Key Findings :

• Nitrapyrin and Pyroxyfur demonstrate the importance of trichloromethyl groups in agrochemical activity. The trichloromethyl group enhances lipophilicity, improving soil retention and bioavailability .
• In contrast, 4-(Trichloromethyl)pyridin-2-amine lacks direct evidence of pesticidal use but shares structural motifs that may confer similar properties.

Pharmaceutical and Medicinal Chemistry Analogues

Pyridine-2-amine derivatives are frequently explored as intermediates in drug discovery:

Compound Name	Substituents	Molecular Formula	CAS Number	Role/Application
N²-Methyl-N²-(1H-pyrrol-1-yl)-4-(trifluoromethyl)pyridin-2-amine	4-CF₃, 2-N(CH₃)(C₄H₄N)	C₁₁H₁₁F₃N₄	257862-74-1	Research intermediate (e.g., kinase inhibitors)
4-(Trifluoromethyl)-6-(4-methoxyphenyl)pyrimidin-2-amine	Pyrimidine core, 4-CF₃, 6-C₆H₄OMe	C₁₂H₁₁F₃N₄O	883004-97-5	Anticancer/antiviral candidate
4-Ethenylpyridin-2-amine	4-CH₂CH₂, 2-NH₂	C₇H₈N₂	681821-45-4	Polymer chemistry/ligand design

Key Findings :

• The amino group at the 2-position in this compound facilitates hydrogen bonding, a critical feature for target binding in pharmaceuticals .

Physicochemical Properties

• Lipophilicity : -CCl₃ groups (LogP ~3.5) increase hydrophobicity compared to -CF₃ (LogP ~2.8), influencing membrane permeability .
• Stability : Trichloromethyl compounds are prone to hydrolytic degradation under basic conditions, whereas trifluoromethyl analogs exhibit greater stability .